Cas no 2172196-61-9 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)
5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
- 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
- 2172196-61-9
- EN300-1515062
-
- Inchi: 1S/C26H32N2O5/c1-18(9-8-14-24(29)27-16-7-6-15-25(30)31)28-26(32)33-17-23-21-12-4-2-10-19(21)20-11-3-5-13-22(20)23/h2-5,10-13,18,23H,6-9,14-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: IDLNVKYLMRAAIT-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CCCC(NCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 13
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515062-0.05g |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515062-0.1g |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515062-0.25g |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515062-0.5g |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515062-1.0g |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515062-2.5g |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515062-5.0g |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515062-10.0g |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515062-50mg |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515062-100mg |
5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2172196-61-9 | 100mg |
$2963.0 | 2023-09-27 |
5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
Professional Introduction to 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid (CAS No. 2172196-61-9)
5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid, with the CAS number 2172196-61-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its fluoren-9-ylmethoxycarbonyl moiety and the alternating amide and carboxylic acid functional groups, contribute to its potential as a lead compound in drug discovery.
The< strong>fluoren scaffold is well-known for its stability and ability to interact with biological targets in a highly specific manner. The methoxycarbonyl group further enhances the compound's solubility and reactivity, making it an attractive candidate for further derivatization and optimization. In recent years, there has been a growing interest in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as poor bioavailability and susceptibility to enzymatic degradation. 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid fits into this category, as it combines the structural elements of peptides with the enhanced properties of synthetic mimics.
One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may have therapeutic effects in areas such as cancer, inflammation, and neurodegenerative disorders. The amide linkages in its structure allow it to interact with proteases and other enzymes that are involved in disease pathways. For instance, studies have shown that similar compounds can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in cancer metastasis and tissue degradation.
The< strong>fluoren-9-ylmethoxycarbonyl group not only contributes to the compound's stability but also serves as a handle for further chemical modifications. This allows researchers to fine-tune the properties of the molecule, such as its binding affinity and pharmacokinetic profile. In drug discovery pipelines, such modularity is highly valued, as it enables the rapid design and synthesis of libraries of compounds for high-throughput screening. The ability to systematically alter specific parts of the molecule while maintaining its core structure provides a powerful platform for identifying novel therapeutic agents.
In addition to its potential therapeutic applications, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has also been explored for its role in biochemical research. Its unique structure makes it an excellent tool for studying protein-ligand interactions at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been used to elucidate how this compound binds to target proteins. These studies not only provide insights into the mechanisms of action but also help in designing more effective derivatives.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex< strong>fluoren-based moiety. The use of protecting groups and deprotection strategies is essential to prevent unwanted side reactions and ensure the integrity of the final product.
The pharmacological evaluation of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has revealed several interesting properties. Preclinical studies suggest that it exhibits low toxicity and good bioavailability when administered orally or intravenously. These findings are crucial for advancing the compound into clinical trials, where safety and efficacy must be rigorously demonstrated before human use. The results from these studies also provide valuable data for regulatory agencies reviewing new drug applications.
The future directions for research on this compound are multifaceted. One area of focus is expanding its therapeutic applications by exploring its effects on additional disease targets. Another avenue is optimizing its chemical structure to improve pharmacokinetic properties such as solubility, metabolic stability, and tissue distribution. Additionally, computational modeling techniques are being used to predict how modifications to the molecule will affect its biological activity.
In conclusion, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No.< strong>2172196-61-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutics targeting various diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to medicine.
2172196-61-9 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)